Cas no 1805269-71-9 (3-Amino-6-chloromethyl-2-methylpyridine)

3-Amino-6-chloromethyl-2-methylpyridine is a versatile pyridine derivative with a reactive chloromethyl group and an amino substituent, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both functional groups allows for selective modifications, enabling the construction of complex heterocyclic frameworks. Its stable yet reactive nature facilitates nucleophilic substitution reactions, particularly in the development of bioactive compounds and fine chemicals. The methyl group at the 2-position enhances steric and electronic properties, influencing reactivity patterns. This compound is particularly useful in medicinal chemistry for the synthesis of targeted molecules, offering a balance of reactivity and stability for efficient downstream derivatization.

3-Amino-6-chloromethyl-2-methylpyridine structure

1805269-71-9 structure

Product Name:3-Amino-6-chloromethyl-2-methylpyridine

CAS No:1805269-71-9

MF:C₇H₉ClN₂

MW:156.612760305405

CID:4803521

Update Time:2025-11-07

3-Amino-6-chloromethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-chloromethyl-2-methylpyridine
- Inchi： 1S/C7H9ClN2/c1-5-7(9)3-2-6(4-8)10-5/h2-3H,4,9H2,1H3
- InChI Key： SOENWBKQTQJEJK-UHFFFAOYSA-N
- SMILES： ClCC1=CC=C(C(C)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
XLogP3: 1
Topological Polar Surface Area: 38.9

3-Amino-6-chloromethyl-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029015927-250mg	3-Amino-6-chloromethyl-2-methylpyridine	1805269-71-9	95%	250mg	$1,068.20	2022-04-01
Alichem	A029015927-1g	3-Amino-6-chloromethyl-2-methylpyridine	1805269-71-9	95%	1g	$2,750.25	2022-04-01

3-Amino-6-chloromethyl-2-methylpyridine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 3-Amino-6-chloromethyl-2-methylpyridine

Recent Advances in the Study of 3-Amino-6-chloromethyl-2-methylpyridine (CAS: 1805269-71-9)

3-Amino-6-chloromethyl-2-methylpyridine (CAS: 1805269-71-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Amino-6-chloromethyl-2-methylpyridine as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-based scaffolds, which exhibited potent inhibitory activity against several cancer-related kinases. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for medicinal chemistry applications.

In another recent investigation, scientists utilized 3-Amino-6-chloromethyl-2-methylpyridine to develop a series of antimicrobial agents. The compound's chloromethyl group was found to be particularly reactive, enabling the introduction of diverse substituents that enhanced antimicrobial efficacy. The resulting derivatives showed promising activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis.

Further research has focused on the compound's role in agrochemical development. A 2024 study in the Journal of Agricultural and Food Chemistry reported the synthesis of novel herbicides using 3-Amino-6-chloromethyl-2-methylpyridine as a key intermediate. The study emphasized the compound's ability to impart selective herbicidal activity, with minimal environmental impact, making it a valuable candidate for sustainable agriculture.

In conclusion, 3-Amino-6-chloromethyl-2-methylpyridine (CAS: 1805269-71-9) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential to yield biologically active derivatives, underscores its importance in drug discovery and agrochemical development. Future studies are expected to explore its applications in other therapeutic areas, further expanding its utility in the life sciences.